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Compound of Interest

Compound Name: PI-103

Cat. No.: B1684136

For researchers and drug development professionals utilizing the potent inhibitor PI-103, a
thorough understanding of its handling, storage, and disposal is paramount for ensuring
laboratory safety and experimental integrity. This guide provides essential safety and logistical
information, including operational and disposal protocols, to foster a secure research
environment.

PI-103 is a cell-permeable pyridinylfuranopyrimidine compound that functions as a potent, ATP-
competitive inhibitor of the phosphatidylinositol 3-kinase (PI13K) family, including DNA-
dependent protein kinase (DNA-PK) and the mechanistic target of rapamycin (mTOR).[1][2][3]
Its ability to selectively target these key signaling molecules makes it a valuable tool in cancer
research and the study of cellular signaling pathways.[3][4]

Quantitative Data Summary

For ease of reference, the key quantitative data for PI-103 are summarized in the table below.
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Property Value Source
Molecular Formula C19H16N4O3 [1][5]
Molecular Weight 348.36 g/mol [5]
CAS Number 371935-74-9 [1][5]
Purity >97% (HPLC)

Appearance Crystalline solid [5]
Solubility DMSO: 221.9 mg/mL [4]
DMF: ~10 mg/ml [5]

Water: Insoluble [4]

Ethanol: Insoluble [4]

Storage Store at -20°C as supplied [5]

In DMSO at -80°C for at least
(5]
6 months

PI-103 Signaling Pathway and Experimental Workflow

PI-103 exerts its effects by inhibiting the PI3K/Akt/mTOR signaling cascade, which is crucial for
cell proliferation, survival, and growth.[3] A diagrammatic representation of this pathway and a
typical experimental workflow for assessing PI-103 activity are provided below.
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Caption: The PI3K/Akt/mTOR signaling pathway and points of inhibition by PI1-103.

Preparation

Prepare PI-103
Stock Solution
(in DMSO)

Treatment

»

Culture Cancer

Seed Cells in

Cell Lines

i

Multi-well Plates

Treat Cells with
Varying Concentrations
of PI-103

.

Analysis

Analyze Protein
Phosphorylation
(e.g., Western Blot)

Assess Cell Viability
(e.g., MTT Assay)

J

Incubate for
Desired Time Period

Click to download full resolution via product page

Caption: A generalized experimental workflow for evaluating the effects of PI-103 on cancer

cells.

Experimental Protocol: Cell Viability Assay

The following protocol outlines a common method for assessing the effect of PI-103 on cancer

cell viability using an MTT assay.

Materials:

e PI-103

e Dimethyl sulfoxide (DMSO)

o Cancer cell line of interest (e.g., U87MG glioblastoma cells)

e Complete cell culture medium (e.g., DMEM with 10% FBS)

e 96-well plates

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
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e Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)
Procedure:

o Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per
well in 100 pL of complete culture medium. Incubate overnight to allow for cell attachment.

e PI-103 Treatment: Prepare a stock solution of PI-103 in DMSO.[6] Dilute the stock solution in
culture medium to achieve the desired final concentrations. Remove the medium from the
wells and add 100 pL of the PI-103-containing medium to each well. Include a vehicle control
(DMSO-containing medium without PI1-103).

 Incubation: Incubate the plate for the desired treatment duration (e.g., 48-72 hours) at 37°C
in a humidified incubator with 5% CO..

o MTT Addition: After incubation, add 20 pyL of MTT solution (5 mg/mL in PBS) to each well and
incubate for an additional 2-4 hours.

e Solubilization: Remove the medium and add 100 pL of solubilization buffer to each well to
dissolve the formazan crystals.

» Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a
microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Proper Disposal Procedures

As a hazardous chemical, PI-103 and any materials contaminated with it must be disposed of
following institutional and local regulations for chemical waste. While specific guidelines for PI-
103 are not extensively published, the following procedures, based on general best practices
for laboratory chemical waste, should be followed.

Waste Segregation and Collection:

¢ Solid Waste: Collect unused PI-103 powder, contaminated personal protective equipment
(PPE) such as gloves and lab coats, and contaminated lab supplies (e.qg., pipette tips, tubes)
in a designated, clearly labeled hazardous chemical waste container.
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e Liquid Waste: Collect PI-103 stock solutions and any other liquid waste containing PI1-103 in
a separate, leak-proof, and clearly labeled hazardous chemical waste container. Do not mix
with other incompatible waste streams.

o Sharps Waste: Needles, syringes, or other sharps contaminated with PI-103 should be
disposed of in a designated sharps container for chemical waste.

Labeling and Storage:

» All waste containers must be clearly labeled with the words "Hazardous Waste" and the full
chemical name "PI-103."

o Keep waste containers securely closed except when adding waste.

» Store waste containers in a designated, well-ventilated secondary containment area, away
from incompatible materials.

Disposal:

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous chemical waste.

e Do not dispose of PI-103 or PI-103-contaminated materials down the drain or in the regular
trash.

o Follow all institutional and local regulations for the disposal of hazardous chemical waste.[7]

By adhering to these guidelines, researchers can safely handle and dispose of PI-103,
minimizing risks to themselves and the environment while advancing critical scientific research.
Always consult your institution's specific safety protocols and the Safety Data Sheet (SDS) for
PI-103 before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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